Cas no 355803-76-8 (1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol)

• Product Name: 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol
• CAS No: 355803-76-8
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 303130
• PubChem ID: 4250568
• Update Time: 2025-06-15

1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(4-hydroxyphenyl)-a-phenyl-
• 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol
• (+/-)-[1-(4-hydroxyphenyl)]-1,2-diphenylethanol
• (+-)-1-Hydroxy-1.2-diphenyl-1-(4-hydroxy-phenyl)-aethan
• 1-(4-Hydroxy-phenyl)-1,2-diphenyl-aethanol
• 1-(4-hydroxyphenyl)-1,2-diphenylethanol
• 1-(4-hydroxy-phenyl)-1,2-diphenyl-ethanol
• AC1N5WFT
• AG-F-23237
• CTK4H4815
• FT-0667659
• 355803-76-8
• 4-(1-hydroxy-1,2-diphenylethyl)phenol
• CS-0451598
• DTXSID80401218
• AKOS030241997

• MDL： MFCD02094247
• Inchi： 1S/C20H18O2/c21-19-13-11-18(12-14-19)20(22,17-9-5-2-6-10-17)15-16-7-3-1-4-8-16/h1-14,21-22H,15H2
• InChI Key： LQDKHIMEMDNRPO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC(=CC=1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.13100
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 135-137°C
• PSA: 40.46000
• LogP: 3.87080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol

Comprehensive Overview of 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol (CAS No. 355803-76-8): Properties, Applications, and Industry Insights

1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol (CAS No. 355803-76-8) is a specialized organic compound with a unique molecular structure that combines phenyl and hydroxyl functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as an intermediate in synthesizing bioactive molecules. The presence of both aromatic rings (diphenyl) and a hydroxyl group (hydroxyphenyl) contributes to its versatile reactivity, making it valuable for designing chiral catalysts and polymeric materials.

In recent years, the demand for high-purity intermediates like 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are actively exploring its role in asymmetric hydrogenation reactions, a critical process for producing enantiomerically pure compounds in drug development. This aligns with the growing focus on environmentally friendly solvents and low-waste manufacturing, topics frequently searched in academic and industrial forums.

The compound’s thermal stability and solubility profile (e.g., in polar aprotic solvents) have also made it a candidate for advanced material engineering. For instance, its incorporation into epoxy resins or liquid crystal displays (LCDs) is under investigation, addressing trends in flexible electronics and high-performance coatings. These applications resonate with current searches for next-generation materials and energy-efficient technologies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol, ensuring compliance with pharmaceutical-grade standards. FAQs in scientific communities often revolve around its purification methods (e.g., recrystallization) and storage conditions (e.g., inert atmosphere), reflecting practical concerns in laboratory settings.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable synthesis routes to meet the needs of contract research organizations (CROs). The compound’s patent landscape reveals its use in proprietary drug formulations, linking it to trending discussions on intellectual property in specialty chemicals.

In summary, 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol exemplifies the intersection of molecular innovation and industrial applicability. Its relevance to biodegradable polymers, catalysis, and pharmaceutical intermediates positions it as a compound of enduring scientific and commercial interest.